2-(Piperazin-2-yl)acetonitrile dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(Piperazin-2-yl)acetonitrile dihydrochloride” is a chemical compound with the molecular formula C6H13Cl2N3. It has a molecular weight of 198.09 . This compound falls under several categories including Aliphatic Cyclic Structures, Aliphatic Heterocycles, Aromatic Heterocycles, Heterocyclic Compounds, Amines, Aliphatic Amines, Nitriles, and Secondary Amines .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: Cl.Cl.N#CC [C@H]1CNCCN1 . The InChIKey for this compound is YHCNTTLRKUTDRD-ILKKLZGPSA-N .
Physical and Chemical Properties Analysis
The compound is stored under inert gas (nitrogen or Argon) at 2-8°C . It is a solid at room temperature .
Scientific Research Applications
Complex Formation and Physical Properties
- Synthesis in Copper(II) Complexes : Research by Sujatha et al. (2000) involved the preparation of pentadentate ligands incorporating variants of piperazin-1-yl, which were used to form Cu(II) complexes. These complexes exhibited quasireversible redox properties in acetonitrile and showed weak antiferromagnetic coupling, indicating potential applications in materials science and chemistry (Sujatha et al., 2000).
Synthesis of Quinazolin-4(3 H )-one
- Formation of Sulfonyl Piperazin Derivatives : Acharyulu et al. (2010) discussed the synthesis of 2-(4-substitutedsulfonyl piperazin-1-yl-methyl)-3-aryl-quinazolin-4(3 H )-one. This synthesis process involves multiple reactions, including the use of piperazine, indicating its role in the development of complex organic compounds (Acharyulu et al., 2010).
Novel Antimicrobial Agents
- Synthesis of Tetrazol-5-yl Ethanones : Zaidi et al. (2021) synthesized 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl) etalons. These compounds showed potent antimicrobial activities, suggesting potential pharmaceutical applications (Zaidi et al., 2021).
Electrochemical Studies
- Electrochemical Oxidation of Piperazin-1-yl Phenols : Amani et al. (2012) investigated the electrochemical oxidation of 4-(piperazin-1-yl)phenols. This study highlights the role of piperazine derivatives in electrochemical processes, possibly contributing to advancements in electrochemical synthesis and analysis (Amani et al., 2012).
Synthesis of Novel Bis(chromenes)
- Cyclocondensation Reactions Involving Piperazine : Mekky and Sanad (2019) synthesized novel bis(2-oxo-2H-chromene) and bis(2-imino-2H-chromene) derivatives incorporating a piperazine moiety. This demonstrates the utility of piperazine in synthesizing complex organic molecules with potential applications in medicinal chemistry and material science (Mekky & Sanad, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds have been useful in the synthesis of drugs like adagrasib (mrtx849), which is a covalent krasg12c inhibitor .
Mode of Action
If it is indeed used in the synthesis of krasg12c inhibitors, it may be involved in blocking the activity of the mutated kras protein, thereby inhibiting the growth of cancer cells .
Biochemical Pathways
If it is used in the synthesis of krasg12c inhibitors, it may affect the ras/mapk signaling pathway, which is involved in cell proliferation and survival .
Result of Action
If it is used in the synthesis of krasg12c inhibitors, it may result in the inhibition of cancer cell growth .
Action Environment
The action of 2-(Piperazin-2-yl)acetonitrile Dihydrochloride can be influenced by various environmental factors. For instance, the compound should be stored under an inert atmosphere at 2-8°C . This suggests that the compound’s stability, efficacy, and action could be affected by factors such as temperature and atmospheric conditions.
Properties
IUPAC Name |
2-piperazin-2-ylacetonitrile;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3.2ClH/c7-2-1-6-5-8-3-4-9-6;;/h6,8-9H,1,3-5H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHCNTTLRKUTDRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(CN1)CC#N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
142054-62-4 |
Source
|
Record name | 2-(piperazin-2-yl)acetonitrile dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.